Cas no 92945-27-2 (Ethyl 5-Propyl-1H-pyrazole-3-carboxylate)

Ethyl 5-Propyl-1H-pyrazole-3-carboxylate structure

92945-27-2 structure

Product Name:Ethyl 5-Propyl-1H-pyrazole-3-carboxylate

CAS No:92945-27-2

MF:C₉H₁₄N₂O₂

MW:182.219662189484

MDL:MFCD08700607

CID:61591

PubChem ID:7365260

Update Time:2024-10-26

Ethyl 5-Propyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 3-propyl-1H-pyrazole-5-carboxylate
- 3-n-Propylpyrazole-5-carboxylic acid ethyl ester
- Ethyl 5-n-propyl-1H-pyrazole-3-carboxylate
- Ethyl 3-n-propylpyrazole-5-carboxylate
- Ethyl 5-propyl-1H-pyrazole-3-carboxylate
- ETHYL 5-PROPYLPYRAZOLE-3-CARBOXYLATE
- 1H-Pyrazole-3-carboxylic acid, 5-propyl-, ethyl ester
- 5-Propyl-2H-pyrazole-3-carboxylic acid ethyl ester
- ethyl 3-propylpyrazole-5-carboxylate
- 5-propyl-1H-pyrazole-3-carboxylic acid ethyl ester
- PubChem22736
- 3-Propyl
- 3-n-Propylpyrazol-5-carboxylic acid ethyl ester
- Ethyl 3-propyl-1H-5-pyrazole carboxylate
- ALBB-013317
- 92945-27-2
- SCHEMBL1359
- MFCD08700607
- Ethyl5-Propylpyrazole-3-carboxylate
- MB02232
- SUALHSUMUQQLJP-UHFFFAOYSA-N
- Ethyl 3-Propyl-1H-pyrazole-5-carboxylate; Ethyl 3-n-Propylpyrazole-5-carboxylate; Ethyl 5-n-Propyl-1H-pyrazole-3-carboxylate;
- AKOS000135923
- s10518
- MFCD02093950
- AS-15765
- CS-W017103
- AKOS006229760
- SY019799
- EN300-7389973
- AC-4744
- DTXSID40428567
- Ethyl 5-Propyl-1H-pyrazole-3-carboxylate
- MDL： MFCD08700607
- Inchi： 1S/C9H14N2O2/c1-3-5-7-6-8(11-10-7)9(12)13-4-2/h6H,3-5H2,1-2H3,(H,10,11)
- InChI Key： SUALHSUMUQQLJP-UHFFFAOYSA-N
- SMILES： O=C(C1C=C(CCC)NN=1)OCC
- BRN： 7634535

Computed Properties

Exact Mass: 182.10600
Monoisotopic Mass: 182.105527694g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 5
Complexity: 173
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 55
Surface Charge: 0
Tautomer Count: 4
XLogP3: 2

Experimental Properties

Color/Form: Not determined
Density: 1.106
Melting Point: 48-50°C
Boiling Point: 331.1℃ at 760 mmHg
Flash Point: 331.1 °C at 760 mmHg
PSA: 54.98000
LogP: 1.53890
Solubility: Not determined

Ethyl 5-Propyl-1H-pyrazole-3-carboxylate Security Information

Signal Word：Warning
Hazard Statement： H315; H319; H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Safety Instruction： S22-S24/25
HazardClass：IRRITANT
Storage Condition：Store at room temperature

Ethyl 5-Propyl-1H-pyrazole-3-carboxylate Customs Data

HS CODE：2933199090
Customs Data：

China Customs Code:
2933199090

Overview:

2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Ethyl 5-Propyl-1H-pyrazole-3-carboxylate Pricemore >>

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Ethyl 5-Propyl-1H-pyrazole-3-carboxylate Production Method

Production Method 1

92945-27-2

Reaction Conditions

1.1 Reagents: Hydrazine sulfate (1:?) , Sodium hydroxide , Hydrazine hydrate (1:1) Solvents: Water ; 2 h, pH 7, 60 °C

Reference

: Synthesis of 1H-3-n-propyl-pyrazole-5-carboxylic acid ethyl ester

Xu, Bao-cai; Zhou, Zhi-ming; Yu, Hai, Beijing Gongshang Daxue Xuebao, 2002, 20(4), 11-13

Production Method 2

92945-27-2

Reaction Conditions

1.1 Reagents: Sodium methoxide ; 2 °C; 0 °C; 5 °C → 0 °C; 0 °C → 40 °C; 30 min, < 0 °C; 0 °C → 5 °C; 10 min, 5 °C; 5 °C → 40 °C; 30 min, < 0 °C; 0 °C → 5 °C; 10 min, 5 °C; 5 °C → 55 °C; 2 h, 55 °C; 55 °C → 10 °C
1.2 Solvents: Ethyl acetate ; 20 min, 10 °C
1.3 Reagents: Hydrochloric acid Solvents: Water ; 15 min, pH 1.8 - 2, 10 °C
1.4 Catalysts: p-Toluenesulfonic acid ; 5 °C → 10 °C
1.5 Reagents: Hydrazine hydrate (1:1) ; 1 h, 10 - 25 °C; 45 min, 25 °C; 25 °C → 5 °C
1.6 Reagents: Sodium hydroxide Solvents: Water ; pH 7.2

Reference

: Preparation of pyrazolopyrimidinones for the treatment of impotence

, India, , ,

Production Method 3

36983-31-0

92945-27-2

Reaction Conditions

1.1 Reagents: Hydrazine hydrate (1:1) Solvents: Acetic acid , 2-Methoxyethanol ; 10 min, rt; 3.5 h, 105 °C

Reference

: Preparation of deuterated 3-(dihydro-1H-pyrazolo[4,3-d]pyrimidin-5-yl)-4-propoxybenzenesulfonamides as phosphodiesterase PDE5 inhibitors.

, United States, , ,

Production Method 4

36983-31-0

92945-27-2

Reaction Conditions

1.1 Reagents: Hydrazine hydrate (1:1) Solvents: Trifluoroacetic acid , 2-Methoxyethanol ; overnight, rt → 100 °C

Reference

: Preparation of novel polycyclic compounds as dual inhibitors of phosphodiesterases and histone deacetylases

, World Intellectual Property Organization, , ,

Production Method 5

36983-31-0

92945-27-2

Reaction Conditions

1.1 Reagents: Hydrazine hydrate (1:1) Solvents: Acetic acid , 2-Methoxyethanol ; overnight, rt → 100 °C

Reference

: Novel hydroxamic acid compounds as dual inhibitors of phosphodiesterases and histone deacetylases

, World Intellectual Property Organization, , ,

Production Method 6

92945-27-2

Reaction Conditions

1.1 Reagents: Sodium ethoxide Solvents: Ethanol ; 2 h, rt
1.2 Reagents: Acetic acid , Hydrazine

Reference

: Synthesis of 4-amino-1-methyl-3-n-propylpyrazole-5-carboxamide

Shen, Zhi-qin, Hecheng Huaxue, 2002, 10(3), 257-259

Production Method 7

92945-27-2

Reaction Conditions

1.1 Reagents: Sodium Solvents: Ethanol
1.2 Reagents: Acetic acid , Hydrazine ; 8 h, reflux
1.3 Reagents: Sodium bicarbonate Solvents: Water

Reference

: Novel process for synthesizing 4-amino-1-methyl-3-propylpyrazolyl-5-formamide

Qin, Shao-qing, Jingxi Yu Zhuanyong Huaxuepin, 2004, 12(5), 12-13

Production Method 8

92945-27-2

Reaction Conditions

1.1 Reagents: Hydrazine Solvents: Acetic acid

Reference

: Synthesis of 4-amino-1-methyl-3-propylpyrazole-5-carboxamide

Shen, Jing; You, Cong-Chao; Wu, Song, Zhongguo Yiyao Gongye Zazhi, 2000, 31(9), 419-420

Production Method 9

942040-13-3

92945-27-2

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; 45 min, -78 °C; 15 min, 20 °C
1.2 -78 °C; 16 h, -78 °C → 20 °C
1.3 Reagents: p-Toluenesulfonic acid Solvents: Toluene ; 8 h, reflux; reflux → 20 °C
1.4 Reagents: Sodium bicarbonate Solvents: Water ; 15 min, 207 °C

Reference

: Synthesis of pyrazole-3-carboxylates and pyrazole-1,5-dicarboxylates by one-pot cyclization of hydrazone dianions with diethyl oxalate

Dang, Tung T.; Dang, Tuan T.; Fischer, Christine; Goerls, Helmar; Langer, Peter, Tetrahedron, 2008, 64(9), 2207-2215

Production Method 10

36983-31-0

92945-27-2

Reaction Conditions

1.1 Reagents: Hydrazine Solvents: Ethanol

Reference

: Preparation of N-benzylpyrrole, -pyrazole, and - triazole derivatives as angiotensin II antagonists and as antihypertensives

, European Patent Organization, , ,

Production Method 11

36983-31-0

92945-27-2

Reaction Conditions

1.1 Reagents: Hydrazine hydrate (1:1) Solvents: Acetic acid ; 0 °C; 8 h, 0 °C → reflux; cooled

Reference

: Pyrazolo[4,3-d]pyrimidine derivative as highly selective and long-acting PDE5 modulators and their preparation

, United States, , ,

Production Method 12

92945-27-2

Reaction Conditions

1.1 Catalysts: Diethylamine Solvents: Dimethyl sulfoxide ; 24 h, rt

Reference

: Highly Regioselective Organocatalyzed Synthesis of Pyrazoles from Diazoacetates and Carbonyl Compounds

Wang, Lei; Huang, Jiayao; Gong, Xiaojie; Wang, Jian, Chemistry - A European Journal, 2013, 19(23), 7555-7560

Production Method 13

92945-27-2

Reaction Conditions

1.1 Catalysts: Pyrrolidine Solvents: Dimethyl sulfoxide ; 12 h, rt

Reference

: Method for synthesizing 3,4,5-trisubstituted pyrazole-like compound

, China, , ,

Production Method 14

36983-31-0

92945-27-2

Reaction Conditions

1.1 Reagents: Acetic acid , Hydrazine hydrate (1:1) Solvents: 2-Methoxyethanol ; 10 min, rt; 3.5 h, 105 °C

Reference

: 3-(Dihydro-1H-pyrazolo[4,3-d]pyrimidin-5-yl)-4-propoxybenzenesulfonamide derivatives as phosphodiesterase inhibitors

, United States, , ,

Production Method 15

92945-27-2

Reaction Conditions

1.1 Reagents: Sodium ethoxide ; 2.5 h, rt; rt → 60 °C; 1 h, 60 °C
1.2 Reagents: Acetic acid , Hydrazine

Reference

: Synthesis of 1-methyl-3-n-propylpyrazole-5-carboxylic acid

Shen, Zhiqin, Huaxue Shijie, 2002, 43(4), 208-210

Production Method 16

92945-27-2

Reaction Conditions

1.1 Reagents: Sodium Solvents: Ethanol
1.2 Reagents: Hydrazine hydrate (1:1) Solvents: Acetic acid

Reference

: Improved process for the synthesis of 1-methyl-4-nitro-3-propylpyrazole-5-carboxamide

Huang, Haihong; Zhang, Xiang; Zhang, Manyun; Huang, Daofei, Zhongguo Yiyao Gongye Zazhi, 2001, 32(7), 319-320

Production Method 17

36983-31-0

92945-27-2

Reaction Conditions

1.1 Reagents: Hydrazine hydrate (1:1) Solvents: Acetic acid ; 8 h, 0 °C → reflux

Reference

: Pyrazole Derivatives as Partial Agonists for the Nicotinic Acid Receptor

van Herk, T.; Brussee, J.; van den Nieuwendijk, A. M. C. H.; van der Klein, P. A. M.; Ijzerman, A. P.; et al, Journal of Medicinal Chemistry, 2003, 46(18), 3945-3951

Production Method 18

92945-27-2

Reaction Conditions

1.1 Reagents: Acetic acid , Hydrazine hydrate (1:1)
1.2 Reagents: Sodium carbonate

Reference

: Process for synthesizing ethyl 5-propylpyrazole-3-carboxylate

, China, , ,

Production Method 19

942040-13-3

92945-27-2

Reaction Conditions

Reference

: One-pot synthesis of pyrazole-5-carboxylates by cyclization of hydrazone 1,4-dianions with diethyl oxalate

Dang, Tuan Thanh; Dang, Tung Thanh; Langer, Peter, Tetrahedron Letters, 2007, 48(20), 3591-3593

Ethyl 5-Propyl-1H-pyrazole-3-carboxylate Raw materials

Ethyl 5-Propyl-1H-pyrazole-3-carboxylate Preparation Products

Ethyl 5-Propyl-1H-pyrazole-3-carboxylate (92945-27-2)

Ethyl 5-Propyl-1H-pyrazole-3-carboxylate Suppliers

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(CAS:92945-27-2)Ethyl 5-Propyl-1H-pyrazole-3-carboxylate

Order Number:A22262

Stock Status:in Stock

Quantity:25g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 04:13

Price ($):298.0

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Amadis Chemical Company Limited

(CAS:92945-27-2)Ethyl 5-Propyl-1H-pyrazole-3-carboxylate

Purity:99%

Quantity:25g

Price ($):298.0

Cas no 92945-27-2 (Ethyl 5-Propyl-1H-pyrazole-3-carboxylate)

Ethyl 5-Propyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

Ethyl 5-Propyl-1H-pyrazole-3-carboxylate Security Information

Ethyl 5-Propyl-1H-pyrazole-3-carboxylate Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

Ethyl 5-Propyl-1H-pyrazole-3-carboxylate Pricemore >>

Ethyl 5-Propyl-1H-pyrazole-3-carboxylate Production Method

Production Method 1

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Production Method 17

Production Method 18

Production Method 19

Ethyl 5-Propyl-1H-pyrazole-3-carboxylate Raw materials

Ethyl 5-Propyl-1H-pyrazole-3-carboxylate Preparation Products

Ethyl 5-Propyl-1H-pyrazole-3-carboxylate Suppliers

Ethyl 5-Propyl-1H-pyrazole-3-carboxylate Related Literature

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92945-27-2 (Ethyl 5-Propyl-1H-pyrazole-3-carboxylate) Related Products